Cas no 21205-08-3 (1-Propanone, 3-(ethylthio)-1,3-diphenyl-)

• Product name: 1-Propanone, 3-(ethylthio)-1,3-diphenyl-
• CAS No: 21205-08-3
• MF: C₁₇H₁₈OS
• MW: 270.389223575592
• CID: 1403352
• PubChem ID: 12561405

1-Propanone, 3-(ethylthio)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(ethylthio)-1,3-diphenyl-
• 3-ethylsulfanyl-1,3-diphenylpropan-1-one
• DTXSID30502603
• 3-(Ethylsulfanyl)-1,3-diphenylpropan-1-one
• 3-(ethylsulfanyl)-1,3-diphenyl-1-propanone
• 21205-08-3

• Inchi： InChI=1S/C17H18OS/c1-2-19-17(15-11-7-4-8-12-15)13-16(18)14-9-5-3-6-10-14/h3-12,17H,2,13H2,1H3
• InChI Key： MXVHIZBAZQTBSF-UHFFFAOYSA-N
• SMILES： CCSC(CC(=O)C1=CC=CC=C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 270.10794
• Monoisotopic Mass: 270.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 17.07